2-Nitro-1-phenylethyl pyrrolidine-1-carbodithioate

• CAS No.: 62811-38-5
• Molecular Formula: C13H16N2O2S2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: (2-nitro-1-phenylethyl) pyrrolidine-1-carbodithioate
• InChI: InChI=1S/C13H16N2O2S2/c16-15(17)10-12(11-6-2-1-3-7-11)19-13(18)14-8-4-5-9-14/h1-3,6-7,12H,4-5,8-10H2
• InChI Key: AEAHDFXJCISZGC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=S)SC(C[N+](=O)[O-])C2=CC=CC=C2

Description

2-Nitro-1-phenylethyl pyrrolidine-1-carbodithioate is a useful research compound. Its molecular formula is C13H16N2O2S2 and its molecular weight is 296.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

β-Nitrostyrene (7.5 grams, 0.050 mole) was added to a cooled (10° C.) stirred slurry of ammonium 1-pyrrolidinecarbodithioate (8.2 grams, 0.050 mole) in methanol (50 ml.). The temperature of the mixture fell to 5° C., then rapidly climbed to 10° C. The cooling bath was removed and the reaction temperature rose slowly to 22° C. Acetic acid (3.0 grams, 0.05 mole) was added, the slurry was cooled to 10° C. and the solid was filtered off, washed with water, and dried in air. The crude product melted at 108° C.-116° C. and weighed 11.4 grams (77% yield). Repeated recrystallizations from cool acetone-methanol, hot acetone-2-propanol, and cool methylene chloride-toluene-hexane solutions gave pure α-(nitromethyl)benzyl 1-pyrrolidinecarbodithioate melting at 116° C.-120° C. (sintering at 113° C.).